3-Methyl-2-[4-(2-methylsulfonylphenyl)phenyl]-5-(trifluoromethyl)quinoxaline

• IUPAC Name: 3-methyl-2-[4-(2-methylsulfonylphenyl)phenyl]-5-(trifluoromethyl)quinoxaline
• InChI: InChI=1S/C23H17F3N2O2S/c1-14-21(28-19-8-5-7-18(22(19)27-14)23(24,25)26)16-12-10-15(11-13-16)17-6-3-4-9-20(17)31(2,29)30/h3-13H,1-2H3
• InChI Key: XRKIRPKDPBHBRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2N=C1C3=CC=C(C=C3)C4=CC=CC=C4S(=O)(=O)C)C(F)(F)F
• Molecular Formula: C23H17F3N2O2S
• Molecular Weight: 442.5 g/mol
• CAS No.: 1221265-39-9

Description

“3-Methyl-2-[4-(2-methylsulfonylphenyl)phenyl]-5-(trifluoromethyl)quinoxaline” is a complex organic compound. It contains a quinoxaline core, which is a type of heterocyclic compound. The quinoxaline core is substituted with various functional groups, including a trifluoromethyl group, a phenyl group, and a methylsulfonylphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The quinoxaline core is a bicyclic structure containing two nitrogen atoms. The trifluoromethyl group would add electron-withdrawing character, while the phenyl and methylsulfonylphenyl groups would contribute to the compound’s overall aromaticity.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its specific structure and the nature of its functional groups. These could include properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is highly dependent on the specific compound and the biological system .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties, as well as how it is used or handled. Without specific information, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation of its physical and chemical properties, potential applications, and safety considerations.